9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride

• IUPAC Name: 9-(butylamino)-3,3-dimethyl-7-nitro-2,4-dihydroacridin-1-one;hydrochloride
• InChI: InChI=1S/C19H23N3O3.ClH/c1-4-5-8-20-18-13-9-12(22(24)25)6-7-14(13)21-15-10-19(2,3)11-16(23)17(15)18;/h6-7,9H,4-5,8,10-11H2,1-3H3,(H,20,21);1H
• InChI Key: CTPSEBSKKVHZKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C2C(=NC3=C1C=C(C=C3)[N+](=O)[O-])CC(CC2=O)(C)C.Cl
• Molecular Formula: C19H24ClN3O3
• Molecular Weight: 377.9 g/mol

Description

9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride, also known as BADA, is a chemical compound that has been synthesized for potential use as a fluorescent probe in biological research. BADA has a unique structure that allows it to selectively bind to specific biomolecules, making it a useful tool for studying cellular processes.

Mechanism of Action

9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride works by selectively binding to specific biomolecules, such as proteins or nucleic acids, within cells. Once bound, this compound emits a fluorescent signal that can be detected using microscopy or other imaging techniques. The specificity of this compound for certain biomolecules allows researchers to track the movement and activity of these molecules in real-time.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not interfere with normal cellular processes at the concentrations used in research experiments. However, it is important to note that this compound is not intended for use as a therapeutic agent and should not be administered to humans or animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride in research experiments is its high specificity for certain biomolecules. This allows researchers to selectively target and visualize specific cellular processes, providing valuable insights into the mechanisms underlying biological phenomena. However, there are also limitations to using this compound, including the need for specialized equipment and expertise to perform imaging experiments, as well as the potential for photobleaching and other artifacts that can affect the accuracy of results.

Future Directions

There are many potential future directions for research involving 9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride. One area of interest is the development of new fluorescent probes based on the structure of this compound, with improved sensitivity and specificity for certain biomolecules. Additionally, researchers are exploring ways to combine this compound with other imaging techniques, such as electron microscopy or super-resolution imaging, to gain a more comprehensive understanding of cellular processes. Finally, there is ongoing research into the use of this compound in clinical applications, such as the detection and diagnosis of cancer or other diseases.

Synthesis Methods

The synthesis of 9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride involves several steps, including the reaction of 3,4-dihydro-1(2H)-acridinone with butylamine and nitric acid. The resulting compound is then treated with hydrochloric acid to yield the final product. The synthesis process has been optimized to maximize yield and purity, allowing for the production of large quantities of this compound for research purposes.

Scientific Research Applications

9-(butylamino)-3,3-dimethyl-7-nitro-3,4-dihydro-1(2H)-acridinone hydrochloride has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme activity, and cellular signaling pathways. The fluorescent properties of this compound make it an ideal tool for visualizing these processes in live cells and tissues.